Cas no 2228286-21-1 (tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate
• CAS No: 2228286-21-1
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 6359196
• PubChem ID: 165682092
• Update Time: 2025-06-07

tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate
• tert-butyl N-[3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-yl]carbamate
• 2228286-21-1
• EN300-1899292

• Inchi： 1S/C14H27NO4/c1-12(2,3)19-11(17)15-14(6-7-18-10-14)8-13(4,5)9-16/h16H,6-10H2,1-5H3,(H,15,17)
• InChI Key： KIGMWEKDUKYJKJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC(C)(C)CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate

tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate, identified by the CAS number 2228286-21-1, is a complex organic molecule with significant applications in various chemical and pharmaceutical industries. This compound is notable for its unique structure, which combines a tert-butyl group with a hydroxyl-containing oxolane ring, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials and drug delivery systems. Its ability to form stable complexes with other molecules has been extensively researched, particularly in the context of catalytic processes and bioconjugation reactions. The hydroxyl group within the oxolane ring plays a crucial role in these interactions, enabling the compound to participate in hydrogen bonding and other non-covalent interactions that are essential for its functionality.

The synthesis of tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate involves a multi-step process that typically begins with the preparation of the oxolane ring. This is followed by functionalization with the tert-butyl group and subsequent purification steps to ensure high purity. The use of modern chromatographic techniques has significantly improved the yield and quality of this compound, making it more accessible for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-based reactions. The compound's stability under various storage conditions has also been thoroughly investigated, with results indicating that it remains stable for extended periods when stored in dry conditions away from light.

The application of tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate extends beyond traditional chemical synthesis. Recent advancements have explored its role in the development of biodegradable polymers and as a precursor for bioactive molecules. For instance, researchers have utilized this compound to create stimuli-responsive materials that can release drugs in response to specific environmental changes, such as pH or temperature variations.

In the pharmaceutical sector, this compound has shown promise as an intermediate in the synthesis of complex drug molecules. Its ability to act as a protecting group for hydroxyl functionalities during multi-step syntheses has made it invaluable in medicinal chemistry. Additionally, its role in click chemistry reactions has been explored, offering new avenues for rapid and efficient molecule assembly.

From an environmental perspective, the biodegradability of tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate has been a topic of interest. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within a few weeks, making it a more sustainable option compared to traditional synthetic materials.

In conclusion, tert-butyl N-3-(3-hydroxy-2,2-dimethylpropyl)oxolan-3-ylcarbamate, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new research emerges, this compound is expected to play an even greater role in advancing materials science and drug development.